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Compound of Interest

Compound Name: Cobalt hydrate

Cat. No.: B8597605 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the gravimetric analysis of a cobalt
hydrate to determine its empirical formula. The methodology is grounded in fundamental

chemical principles and is widely applicable in research and quality control settings.

Introduction
Hydrates are inorganic salts that have a specific number of water molecules incorporated into

their crystal lattice structure. The number of water molecules is a fixed ratio to the salt, known

as the water of crystallization. Determining the precise formula of a hydrate, represented as

Salt·xH₂O, is crucial for accurate stoichiometric calculations in chemical reactions, formulation

development, and quality assurance of raw materials.[1][2][3] This protocol outlines the

gravimetric analysis method for a cobalt(II) chloride hydrate, a common laboratory experiment

that demonstrates this principle.[4][5] The process involves heating the hydrate to drive off the

water molecules, leaving the anhydrous salt.[6][7] By measuring the mass of the sample before

and after heating, the mass of the water lost can be determined, which then allows for the

calculation of the mole ratio of water to the anhydrous salt.[8][9]

Principle of the Method
The determination of the formula of a cobalt hydrate is based on the principle of gravimetric

analysis.[10][11][12] When a hydrated salt is heated, the weak bonds holding the water

molecules within the crystal lattice are broken, and the water evaporates as steam.[1][3] The
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remaining solid is the anhydrous form of the salt. The fundamental reaction can be represented

as:

CoCl₂·xH₂O(s) → CoCl₂(s) + xH₂O(g)[13]

By carefully measuring the initial mass of the hydrated cobalt chloride and the final mass of the

anhydrous cobalt chloride, the mass of the water of hydration can be calculated by subtraction.

[4][8] These masses are then converted to moles using their respective molar masses. The

ratio of the moles of water to the moles of anhydrous cobalt chloride gives the value of 'x' in the

hydrate's formula.[9][14]

Materials and Equipment
Cobalt(II) chloride hydrate (Sample of unknown formula)

Crucible and lid

Bunsen burner or heating mantle

Tripod stand and clay triangle

Analytical balance (accurate to at least 0.001 g)

Tongs

Desiccator

Spatula

Safety goggles, lab coat, and gloves[15][16][17]

Experimental Protocol
4.1. Preparation of the Crucible

Thoroughly clean and dry a crucible and its lid.

Place the crucible and lid on a clay triangle supported by a tripod.
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Heat the crucible and lid with a Bunsen burner, gently at first, then strongly for about 5

minutes to ensure all moisture is removed.[10]

Using tongs, transfer the hot crucible and lid to a desiccator to cool to room temperature.

This prevents the absorption of atmospheric moisture.

Once cooled, weigh the empty crucible and lid on an analytical balance. Record this mass.

Repeat the heating, cooling, and weighing process until a constant mass is achieved (two

consecutive readings within ±0.002 g).[11]

4.2. Dehydration of the Cobalt Hydrate

Add approximately 2-3 grams of the cobalt(II) chloride hydrate crystals to the pre-weighed

crucible.

Weigh the crucible, lid, and hydrate sample accurately and record the total mass.[4]

Place the crucible with the sample and a slightly ajar lid on the clay triangle. The lid should

be tilted to allow water vapor to escape.[10]

Begin heating gently to avoid spattering of the crystals. A noticeable color change from a

reddish-pink to blue should be observed as the water is driven off.[4][5][18]

Increase the heat and continue heating for 10-15 minutes to ensure all the water of hydration

has been removed.

Turn off the Bunsen burner and, using tongs, carefully place the lid completely on the

crucible.

Transfer the crucible and its contents to a desiccator to cool to room temperature.

Once cooled, weigh the crucible, lid, and the anhydrous cobalt chloride. Record this mass.

To ensure complete dehydration, reheat the sample for another 5 minutes, cool in a

desiccator, and reweigh. Repeat this process until a constant mass is obtained.[4][11]

4.3. Safety Precautions[15][16][17][19]
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Always wear safety goggles, a lab coat, and appropriate gloves when handling chemicals.

[15][16]

Cobalt(II) chloride is harmful if swallowed and may cause an allergic skin reaction. Avoid

breathing in the dust.[19][20]

All heating should be performed in a well-ventilated area or under a fume hood.[16][17]

Use tongs to handle hot crucibles and apparatus to prevent burns.

Dispose of the chemical waste according to institutional and local regulations.[16]

Data Presentation
The following tables summarize the quantitative data that should be collected during the

experiment.

Table 1: Mass Measurements

Measurement Mass (g)

Mass of empty crucible and lid (after heating) 25.452

Mass of crucible, lid, and cobalt hydrate 28.475

Mass of crucible, lid, and anhydrous cobalt

chloride (1st heating)
27.185

Mass of crucible, lid, and anhydrous cobalt

chloride (2nd heating)
27.183

Mass of crucible, lid, and anhydrous cobalt

chloride (constant mass)
27.183

Table 2: Calculated Masses and Moles
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Parameter Value

Mass of cobalt hydrate 3.023 g

Mass of anhydrous cobalt chloride (CoCl₂) 1.731 g

Mass of water lost (H₂O) 1.292 g

Molar Mass of CoCl₂ 129.83 g/mol

Molar Mass of H₂O 18.02 g/mol

Moles of anhydrous CoCl₂ 0.0133 mol

Moles of H₂O 0.0717 mol

Ratio of moles of H₂O to moles of CoCl₂ 5.39

Whole number ratio ('x') 6

Calculations
The following steps outline the calculations required to determine the formula of the cobalt
hydrate.[4][8]

Determine the mass of the hydrated cobalt chloride: (Mass of crucible, lid, and hydrate) -

(Mass of empty crucible and lid) Example: 28.475 g - 25.452 g = 3.023 g

Determine the mass of the anhydrous cobalt chloride: (Mass of crucible, lid, and anhydrous

salt) - (Mass of empty crucible and lid) Example: 27.183 g - 25.452 g = 1.731 g

Determine the mass of the water lost: (Mass of hydrated cobalt chloride) - (Mass of

anhydrous cobalt chloride) Example: 3.023 g - 1.731 g = 1.292 g

Convert the mass of the anhydrous cobalt chloride to moles: Moles of CoCl₂ = Mass of CoCl₂

/ Molar mass of CoCl₂ Example: 1.731 g / 129.83 g/mol = 0.0133 mol

Convert the mass of water to moles: Moles of H₂O = Mass of H₂O / Molar mass of H₂O

Example: 1.292 g / 18.02 g/mol = 0.0717 mol
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Determine the mole ratio of water to anhydrous cobalt chloride: Ratio = Moles of H₂O / Moles

of CoCl₂ Example: 0.0717 mol / 0.0133 mol ≈ 5.39

Determine the whole number ratio (x): Round the calculated ratio to the nearest whole

number. Example: 5.39 ≈ 6

Write the empirical formula of the hydrate: The formula is CoCl₂·6H₂O.[21][22]

Visualizations
The following diagrams illustrate the experimental workflow and the logical steps for

calculation.

Crucible Preparation Dehydration Experiment

Clean & Dry Crucible Heat to Redness Cool in Desiccator Weigh to Constant Mass Add Hydrate Sample Weigh Hydrate Heat Gently, then Strongly Cool in Desiccator Weigh Anhydrous Salt Repeat Heating & Weighing

Click to download full resolution via product page

Caption: Experimental workflow for the gravimetric analysis of a cobalt hydrate.
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Caption: Logical flow for calculating the empirical formula of the hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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